Cas no 1251924-72-7 (2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate
• CAS No: 1251924-72-7
• MF: C₇H₁₂F₃NO₃
• MW: 215.170292854309
• CID: 5167938
• Update Time: 2025-09-28

2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(1-methoxypropan-2-yl)carbamate
• 2,2,2-trifluoroethylN-(1-methoxypropan-2-yl)carbamate
• Z756475458
• 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate

• Inchi： 1S/C7H12F3NO3/c1-5(3-13-2)11-6(12)14-4-7(8,9)10/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： QLVBBWUJIHKRAX-UHFFFAOYSA-N
• SMILES： FC(COC(NC(C)COC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6

Additional information on 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate

Introduction to 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate (CAS No. 1251924-72-7)

2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 1251924-72-7, is a fluorinated carbamate derivative that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound belongs to a class of molecules characterized by the presence of a trifluoroethyl group and a carbamate moiety, which contribute to its unique chemical properties and potential biological activities. The 1-methoxypropan-2-yl substituent further enhances its molecular complexity, making it a subject of interest for synthetic chemists and medicinal researchers.

The structural features of 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate make it a promising candidate for various applications. The incorporation of fluorine atoms into the molecular framework is known to influence metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to extensive studies exploring its utility in drug development and as an intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a growing emphasis on the development of fluorinated compounds due to their enhanced pharmacokinetic profiles. The trifluoroethyl group, in particular, is widely recognized for its ability to improve the bioavailability and metabolic resistance of small-molecule drugs. This has prompted researchers to investigate derivatives such as 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate as potential leads for novel therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. The carbamate functional group is known to exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for designing molecules with therapeutic potential. Furthermore, the 1-methoxypropan-2-yl moiety may contribute to selective binding interactions by influencing the conformational flexibility of the molecule.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of fluorinated carbamates like 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate. Molecular docking studies have revealed that this compound can interact with various protein targets with high affinity, suggesting its suitability for further optimization as a drug candidate. These computational approaches have accelerated the discovery process by allowing rapid evaluation of structural modifications and their impact on biological activity.

The synthesis of 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate presents both challenges and opportunities for synthetic chemists. The introduction of fluorine-containing groups often requires specialized methodologies to ensure high yield and purity. However, recent developments in fluorination techniques have made it more feasible to incorporate these elements into complex molecular architectures. This has opened new avenues for exploring the synthetic pathways that could lead to scalable production of this compound.

In addition to its pharmaceutical applications, CAS No. 1251924-72-7 has shown promise in agrochemical research. Fluorinated carbamates are known for their herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants and pests. The unique structure of 2,2,2-Trifluoroethyl N-(1-methoxypropan-2-yl)carbamate may confer similar benefits while offering improved environmental safety profiles compared to traditional agrochemicals.

The growing interest in green chemistry has also influenced the development of sustainable synthetic routes for fluorinated compounds. Researchers are increasingly focusing on methodologies that minimize waste and reduce energy consumption without compromising efficiency. This aligns well with the production of CAS No. 1251924-72-7, as optimizing its synthesis for sustainability would enhance its commercial viability and ecological acceptability.

Future research directions may include exploring derivatization strategies that further enhance the biological activity or selectivity of CAS No. 1251924-72-7. For instance, modifications at the trifluoroethyl or methoxypropyl positions could lead to novel analogs with improved pharmacological properties. Additionally, investigating the compound's behavior in vivo will be crucial for understanding its potential as a therapeutic agent or agricultural input.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how researchers identify promising candidates like CAS No. 1251924-72-7. By leveraging large datasets and advanced algorithms, scientists can predict biological activity with greater accuracy and accelerate the design process. This interdisciplinary approach is likely to play a pivotal role in realizing the full potential of this compound in medicine and agriculture.

In conclusion,CAS No 1251924 - 72 - 7, corresponding to , represents a fascinating example of how structural innovation can lead to novel applications in pharmaceuticals and agrochemicals. Its unique combination of fluorinated moieties offers distinct advantages that make it a compelling subject for further investigation.